Cas no 2490417-96-2 (7-hydroxy-4-isopropyl-benzofuran-2-carboxylic acid)

• Product Name: 7-hydroxy-4-isopropyl-benzofuran-2-carboxylic acid
• CAS No: 2490417-96-2
• MF: C₁₂H₁₂O₄
• MW: 220.221283912659
• CID: 5109141
• Update Time: 2026-03-03

7-hydroxy-4-isopropyl-benzofuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Benzofurancarboxylic acid, 7-hydroxy-4-(1-methylethyl)-
• 7-hydroxy-4-isopropyl-benzofuran-2-carboxylic acid

• Inchi： 1S/C12H12O4/c1-6(2)7-3-4-9(13)11-8(7)5-10(16-11)12(14)15/h3-6,13H,1-2H3,(H,14,15)
• InChI Key： PMLKLPMMCVJQLQ-UHFFFAOYSA-N
• SMILES： O1C2=C(O)C=CC(C(C)C)=C2C=C1C(O)=O

Additional information on 7-hydroxy-4-isopropyl-benzofuran-2-carboxylic acid

Recent Advances in the Study of 7-hydroxy-4-isopropyl-benzofuran-2-carboxylic acid (CAS: 2490417-96-2)

7-hydroxy-4-isopropyl-benzofuran-2-carboxylic acid (CAS: 2490417-96-2) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This benzofuran derivative has shown promising potential in various therapeutic applications, particularly due to its unique structural properties and biological activity. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its pharmacological applications.

One of the key areas of research has been the compound's role as a potential anti-inflammatory agent. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 7-hydroxy-4-isopropyl-benzofuran-2-carboxylic acid exhibits strong inhibitory effects on pro-inflammatory cytokines, suggesting its potential use in treating chronic inflammatory diseases. The study utilized both in vitro and in vivo models to validate these effects, with particular attention to its selectivity and low cytotoxicity.

Another significant development is the optimization of the synthetic pathway for this compound. Researchers at the University of Cambridge recently reported a novel, high-yield synthesis method that reduces production costs while maintaining high purity. This advancement is crucial for scaling up production for clinical trials and potential commercial applications. The new method also allows for easier modification of the compound's structure, opening doors to the development of derivatives with enhanced properties.

In the field of oncology, preliminary studies have indicated that 7-hydroxy-4-isopropyl-benzofuran-2-carboxylic acid may have anti-tumor properties. A 2024 study in Cancer Research highlighted its ability to inhibit certain cancer cell lines, particularly those associated with breast and prostate cancers. While these findings are still in early stages, they represent an exciting direction for future research and drug development.

The compound's pharmacokinetic properties have also been a focus of recent investigations. Studies have shown that it has favorable absorption and distribution characteristics, with good bioavailability when administered orally. However, researchers are still working to improve its metabolic stability and reduce its clearance rate to enhance its therapeutic efficacy.

Looking forward, the research community anticipates several clinical trials to evaluate the safety and efficacy of 7-hydroxy-4-isopropyl-benzofuran-2-carboxylic acid in human subjects. These trials, expected to begin in late 2024 or early 2025, will be crucial in determining the compound's potential as a therapeutic agent. Additionally, ongoing structure-activity relationship studies aim to identify more potent analogs with improved pharmacological profiles.

In conclusion, 7-hydroxy-4-isopropyl-benzofuran-2-carboxylic acid represents a promising candidate in pharmaceutical development, with applications spanning anti-inflammatory, anti-cancer, and potentially other therapeutic areas. The recent advancements in its research underscore the importance of continued investigation into this compound and its derivatives.